phytosin D
Description
Phytosin D is a bioactive compound derived from phytosin, a plant extract containing iron and neutral lipid compounds, primarily isolated from rice, wheat, or radish seeds . Its synthesis involves dispersing phytosin in distilled water, adding ferric chloride (FeCl₃·6H₂O), and removing lipid components via liquid-liquid extraction. The resulting iron-based compound contains bivalent (Fe²⁺) and trivalent (Fe³⁺) ferrates at concentrations of ~10⁻¹² mol/L .
Properties
CAS No. |
11114-25-3 |
|---|---|
Molecular Formula |
C8H6O2 |
Synonyms |
phytosin D |
Origin of Product |
United States |
Comparison with Similar Compounds
Tables
Table 2. Antioxidant Capacity (Hypothetical Data)
| Compound | DPPH Scavenging (%) | Iron Chelation Efficiency |
|---|---|---|
| This compound | 15–20%* | High (Fe²⁺/Fe³⁺ binding) |
| Quercetin | 90–95% | Low |
| *Inferred from lipid-iron interaction studies . |
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